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N-(2,4-Dimethylphenyl)-3-oxobutanamide, also known by synonyms such as Acetoacet-2,4-
xylidide or AAMX, is a vital chemical intermediate.[1][2][3] Its primary application lies in the
synthesis of organic pigments, where it serves as a coupling component in azo coupling
reactions.[2][4][5] The solubility of this compound is a critical physical property that dictates its
utility and handling across various industrial and research settings. For process chemists,
understanding solubility is paramount for optimizing reaction conditions, selecting appropriate
solvents for synthesis and purification via recrystallization, and achieving high yields and purity.

[4]

In the context of drug development and material science, solubility is a cornerstone of a
substance's performance. It directly influences bioavailability, dissolution rates, and the
feasibility of different formulation strategies.[6][7] For a compound like N-(2,4-
Dimethylphenyl)-3-oxobutanamide, which exhibits poor aqueous solubility, a thorough
characterization is essential for any potential advanced applications.[4][8] This guide provides a
comprehensive overview of the known solubility data, theoretical underpinnings, and robust
experimental protocols for determining the solubility of this compound, tailored for researchers
and development professionals.
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Physicochemical Profile and Molecular Structure
Analysis

A molecule's structure is the primary determinant of its physical properties, including solubility.
N-(2,4-Dimethylphenyl)-3-oxobutanamide is an amphiphilic molecule, containing both
hydrophobic and hydrophilic regions, which dictates its behavior in different solvents.

Key Physicochemical Properties:

Property Value Source(s)

CAS Number 97-36-9 [4]18]

Molecular Formula C12H15NO2 [418119]

Molecular Weight 205.25 g/mol [41[8]
White to off-white crystalline

Appearance [2][5][10]
powder

. . 88-91 °C; 175-176 °C
Melting Point _ [1][4][11]
(recrystallized from methanol)

The significant discrepancy in reported melting points is noteworthy. A lower melting point (88-
91 °C) is more commonly cited by commercial suppliers, while a higher value (175-176 °C) has
been reported after recrystallization from methanol.[1][4] This suggests the potential for
polymorphism—the ability of a solid to exist in multiple crystalline forms. Different polymorphs
of the same compound can exhibit distinct solubilities and dissolution rates, a critical
consideration in both chemical manufacturing and pharmaceutical formulation, as outlined by
guidelines such as ICH Q6A.[6]

Caption: Molecular structure highlighting hydrophobic and hydrophilic regions.

The 2,4-dimethylphenyl group provides a significant non-polar, hydrophobic character, while
the 3-oxobutanamide moiety contains polar functionalities (two carbonyl groups and an N-H
bond) capable of acting as hydrogen bond acceptors and a donor. This dual nature explains its
very poor solubility in water and enhanced solubility in polar organic solvents that can engage
in hydrogen bonding.[4]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1296099/docs?utm_src=pdf-body#introduction-understanding-the-significance-of-solubility-for-a-key-chemical-intermediate
https://www.smolecule.com/products/s706339
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_4-Dimethylphenyl_-3-oxobutanamide
https://www.smolecule.com/products/s706339
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_4-Dimethylphenyl_-3-oxobutanamide
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm97369
https://www.smolecule.com/products/s706339
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_4-Dimethylphenyl_-3-oxobutanamide
https://www.hrameshkumar.com/aceto-acet-meta-xylidine-aamx--935394.html
https://ht.alfa-industry.com/material-chemicals/industrial-chemicals/cas-97-36-9-n-2-4-dimethylphenyl-3.html
https://www.chemdad.com/index.php?c=article&id=46554
https://emcochemicals.com/anilide-aamx-acetoacetic-acid-m-xylidide/
https://www.smolecule.com/products/s706339
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5225701.htm
https://emcochemicals.com/anilide-aamx-acetoacetic-acid-m-xylidide/
https://www.smolecule.com/products/s706339
https://particle.dk/knowledge-hub/regulatory-requirements/ich-requirements/
https://www.smolecule.com/products/s706339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Quantitative Solubility Data

A summary of the available quantitative and qualitative solubility data is presented below. This

data is crucial for selecting appropriate solvent systems for various applications.

Solubility Temperature
Solvent Comments Source(s)
Value (°C)
Very poor
Water 0.25 g /100 mL 20 - [41[8]
solubility
Hot Water Slightly soluble Not specified - [2]
Enhanced
- solubility due to
Methanol Soluble Not specified [4]
hydrogen
bonding
Enhanced
N solubility due to
Ethanol Soluble Not specified [4]
hydrogen
bonding
Enhanced
Dimethyl .
) - solubility due to
Sulfoxide Soluble Not specified [4]
hydrogen
(DMSO) .
bonding
Glacial Acetic -
) Soluble Not specified - [2]
Acid
Chloroform Slightly soluble Not specified - [10][11]

Theoretical Framework of Solubility

The principle of "like dissolves like" provides a foundational, qualitative understanding of

solubility.[12][13] Polar solvents tend to dissolve polar solutes, and non-polar solvents dissolve

non-polar solutes. For N-(2,4-Dimethylphenyl)-3-oxobutanamide, its solubility in polar

organic solvents like methanol is driven by favorable dipole-dipole interactions and hydrogen

bonding with the amide and ketone groups.[4]
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For a more quantitative and predictive understanding, thermodynamic models are employed.
The solubility of a solid in a liquid is governed by the Gibbs free energy of solution (AG_sol),
which involves overcoming the solute's crystal lattice energy and creating favorable solute-
solvent interactions. In recent years, advanced computational methods, including
thermodynamic cycles combined with machine learning, have shown promise in accurately
predicting solubility curves for organic molecules across various solvents and temperatures.[14]
[15] Such models can be invaluable for in silico solvent screening in the early stages of process
or drug development.[16][17]

Experimental Determination of Solubility: A Practical
Guide

Accurate and reproducible solubility data requires robust, well-controlled experimental
methods. The choice of method often depends on the required accuracy, throughput, and the
physicochemical properties of the compound.
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Prepare Saturated Solution
(Excess solid + Solvent)

:

(Equilibrate at Controlled Temperaturej

(e.g., Shake-Flask Method)

:

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

:

Quantify Solute Concentration )

in Supernatant (e.g., HPLC, UV-Vis)

:

(Analyze Data and Report Solubilita
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Is solubility data needed?

High throughput required
(e.g., early screening)?

High accuracy needed

Use High-Throughput Method
(e.q., regulatory filing)? (e.g., 96-well plate assay)

Use Equilibrium Shake-Flask Method ConS|de_r Potenuometnc Titration
(if pKa is relevant)

l

Consider other methods
(e.g., Kinetic, NMR-based)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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